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These application notes provide detailed protocols and quantitative data for the optimal light-

curing of Helioseal F Plus, a light-curing, white-shaded fissure sealant with fluoride release.

The information is intended for researchers, scientists, and drug development professionals to

ensure proper polymerization and performance of the sealant.

Product Overview
Helioseal F Plus is a resin-based fissure sealant used to seal pits, fissures, and foramina

caeca to prevent caries.[1] It is composed of dimethacrylates and is designed for use in both

deciduous and permanent teeth.[2][3] The polymerization process is initiated by a light-curing

unit, and the material contains camphorquinone as a photoinitiator, which is sensitive to blue

light in the 400-500 nm wavelength range.[1]

Quantitative Data for Light-Curing
The recommended light-curing time for Helioseal F Plus is dependent on the light intensity of

the polymerization unit. The following table summarizes the manufacturer's recommendations

for achieving a sufficient depth of cure.
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Light Intensity of Curing
Unit (mW/cm²)

Wavelength (nm)
Recommended Curing
Time (seconds)

>500 400-500 20

>1000 400-500 10

2000 400-500 5

Table 1: Recommended Curing Times based on Light Intensity.[1]

Depth of Cure: When cured according to the parameters in Table 1, Helioseal F Plus can

achieve a depth of cure that exceeds the ISO 4049 requirement of >1.5mm.[1] In one

experiment, a depth of cure of 4.3 mm was achieved.[1]

Experimental Protocols
3.1. Protocol for Clinical Application of Helioseal F Plus

This protocol outlines the steps for the clinical application of Helioseal F Plus to ensure proper

adhesion and effective sealing.

Cleaning: Thoroughly clean the enamel surface to be sealed using a cleaning paste (e.g.,

Proxyt®).[2][4]

Isolation: Isolate the working field to prevent contamination, preferably with a rubber dam

(e.g., OptraDam® Plus).[2][4] A dry working field is essential.[2][4]

Etching: Apply a phosphoric acid etching gel (e.g., Total Etch) to the enamel surface and

leave it for the manufacturer's recommended time.[1]

Rinsing and Drying: Thoroughly rinse the etchant with a water spray and dry the surface with

oil-free air. The etched enamel should have a matte, white appearance.[2][4] If the surface is

contaminated with saliva, repeat the etching step.[2][4]

Application: Apply Helioseal F Plus directly to the prepared tooth surface using the provided

cannula or cavifil.[2][4]
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Light-Curing: Polymerize the sealant using a suitable curing light (e.g., Bluephase G4,

Bluephase Style) for the recommended time based on the light's intensity (see Table 1).[5][6]

Final Check: After curing, check the seal and occlusion.[2][4]

3.2. Protocol for Determining Depth of Cure (ISO 4049)

This protocol describes a standardized method for determining the depth of cure of a light-

cured dental sealant.

Sample Preparation:

Use a cylindrical metal mold with a diameter of 4 mm and a height of 6 mm.

Place the mold on a transparent polyester film on a white background.

Fill the mold with Helioseal F Plus, taking care to avoid air bubbles.

Place a second transparent polyester film on top of the material and press it flat with a

glass slide to create a smooth surface.

Light-Curing:

Position the light guide of the curing unit directly on the polyester film.

Cure the sample for the specified time and intensity as per the experimental design.

Sample Removal and Measurement:

After curing, remove the sample from the mold.

Remove the uncured material from the bottom of the sample with a plastic spatula.

Measure the height of the cured cylinder using a digital caliper. This measurement is the

depth of cure.

Repeat the measurement at least three times and calculate the average.
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Caption: Clinical application workflow for Helioseal F Plus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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